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Compound of Interest

Compound Name: W140 (trifluoroacetate salt)

Cat. No.: B570597

Abstract

W140 is a potent and selective synthetic peptide antagonist for the human complement
component 5a receptor 1 (C5aR1, also known as CD88).[1][2] As a crucial mediator of
inflammation, the C5a-C5aR1 signaling axis is a key therapeutic target for a multitude of
inflammatory and immune-mediated diseases.[3][4] This guide provides a comprehensive
framework for researchers, scientists, and drug development professionals on the effective use
of W140. We delve into the underlying mechanism of the C5a/C5aR1 pathway, offer detailed
guidelines for determining optimal experimental concentrations, and present validated
protocols for both in vitro and in vivo applications. The objective is to equip researchers with the
necessary knowledge to design robust, reproducible, and scientifically sound experiments
targeting this critical inflammatory pathway.

The C5a/C5aR1 Signaling Axis: A Primer

The complement system is a cornerstone of innate immunity. Upon activation, the C5
component is cleaved, generating the potent anaphylatoxin C5a.[4] C5a exerts its powerful pro-
inflammatory effects by binding to its G protein-coupled receptor, C5aR1, which is highly
expressed on the surface of myeloid cells like neutrophils and macrophages.[1][5]

This ligand-receptor interaction triggers a cascade of intracellular events, including G-protein
activation, calcium mobilization, and ERK1/2 phosphorylation.[1] These signals culminate in a
range of cellular responses such as chemotaxis (cell migration), degranulation, cytokine
release, and the production of reactive oxygen species, all of which are hallmarks of an
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inflammatory response.[1][4] Dysregulation of the C5a-C5aR1 axis is implicated in the
pathogenesis of sepsis, arthritis, asthma, and even neurodegenerative diseases and cancer.[3]

6718l

W140, a cyclic hexapeptide (Ac-F-[OPdChaWRY]), acts as a competitive antagonist, binding to
C5aR1 and preventing its activation by C5a, thereby inhibiting the downstream inflammatory
cascade.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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